Xylaric Acid Disodium Salt

Specification

• Molecular Formula: C₅H₆Na₂O₇
• Molecular Weight: 224.08

Introduction

Chemical Properties

Xylaric Acid Disodium Salt is the sodium salt form of xylaric acid, an aldaric acid obtained through the oxidation of xylose. Its enhanced solubility in aqueous solutions makes it particularly valuable for research applications requiring water-soluble compounds.

Basic Identification

The compound exhibits specific chemical and physical properties that define its behavior in various applications and research settings. These properties are summarized in the following table:

Property	Value/Description
Chemical Name	Xylaric Acid Disodium Salt
Synonyms	Disodium Xylarate
CAS Number	10158-64-2 (free acid)
Molecular Formula	C5H6Na2O7
Molecular Weight	224.08 g/mol
Appearance	Yellow Low Melting Solid
Solubility	Water
Storage Condition	Hygroscopic, Refrigerator, Under Inert Atmosphere
Purity (Commercial)	>98%

Structural Characteristics

Xylaric Acid Disodium Salt contains a dicarboxylic acid moiety that can react with diamines and diols, making it a valuable building block for polymer synthesis. The presence of carboxylate groups also gives it chelating properties, which are useful in environmental studies related to metal ion sequestration. The compound's structure features sodium ions that replace the acidic hydrogens of the carboxyl groups in xylaric acid, significantly enhancing its water solubility compared to the free acid form.

Synthesis Methods

Several methods have been developed for synthesizing xylaric acid, which can then be converted to its disodium salt form through neutralization with sodium hydroxide.

Nitric Acid Oxidation

• Highly exothermic reaction conditions

• Production of NOX gases as environmental pollutants

• Challenges in removing residual nitric acid from the final product

Advanced Oxidation Methods

Recent advances have focused on more environmentally friendly approaches:

Aerobic Oxidation with Platinum Catalysts

Researchers have developed more sustainable methods using aerobic oxidation with platinum catalysts in water. This approach has achieved a 64% yield of xylaric acid at neutral pH and 60°C. The process parameters significantly affect the product selectivity:

• Reaction is faster at higher temperatures but leads to increased C-C scission

• Oxidation at neutral pH provides optimal yields

• Oxygen pressure and platinum catalyst concentration significantly influence reactivity

• Basic solutions tend to promote higher C-C cleavage rates

Applications and Uses

Xylaric Acid Disodium Salt has diverse applications spanning several fields of research and industry.

Biochemical Research

The compound is utilized in proteomics research and serves as an inhibitor of interleukin-1β enzyme, suggesting potential applications in inflammation-related studies. Its biological activity makes it valuable for various biochemical investigations.

Polymer Science

As a building block derived from renewable resources, Xylaric Acid Disodium Salt has significant applications in polymer science:

• Synthesis of polyamides through reactions with diamines

• Production of polyesters via reactions with diols

• Development of biodegradable polymers for sustainable materials

Green Chemistry

The compound represents an important component in green chemistry initiatives:

• Conversion of biomass into value-added chemicals

• Replacement of petroleum-based building blocks

• Development of sustainable materials from renewable resources

Production of Platform Chemicals

Xylaric acid has been identified as one of the top ten value-added chemicals that can be derived from biomass. It serves as a precursor for the production of glutaric acid, which has applications in:

• Fine chemicals production

• Agricultural products

• Medicine and pharmaceuticals

• Architecture and building materials

• Manufacturing of polyvinyl chloride (PVC), polyester, polyamide, resins, and synthetic rubber

Research Findings

Scientific research on Xylaric Acid Disodium Salt has progressed significantly in recent years, with several important findings that expand our understanding of its potential applications.

Catalytic Oxidation Studies

Recent studies have focused on optimizing the catalytic oxidation of xylose to xylaric acid:

Catalyst	Conditions	Yield	Source
Pt/C	Neutral pH, 60°C	64%	Sadula and Saha
Pt/silica (4 wt% Pt)	90°C, 5 bar oxygen, 8h	29%	Rennovia Inc.
Various catalysts with nitric acid	Highly exothermic	44%	Historical methods

Research has shown that the catalyst type, reaction temperature, oxygen pressure, and pH significantly affect the yield and selectivity of xylaric acid production. The Pt/C catalyst demonstrated the best activity among several heterogeneous catalysts investigated.

Reaction Parameters

Studies on reaction parameters have revealed:

• The oxidation reaction proceeds through xylonic acid as an intermediate

• C-C bond scission of oxidized intermediates produces lower carbon carboxylic acids at higher temperatures

• Decarboxylation of short-chain carboxylic acids results in CO2 formation and carbon loss

• Catalyst reusability studies show comparable activity after five cycles with no sign of platinum leaching

Analytical Methods

Various analytical techniques have been employed to characterize and analyze Xylaric Acid Disodium Salt and related compounds.

Ion Chromatography

Ion Chromatography (IC) has proven to be a useful, versatile, and straightforward method for studying xylaric acid and its salt forms. A method developed using a Dionex ICS2000 IC system equipped with an AS11-HC column and suppressed conductivity detection has been effective in analyzing xylaric acid along with other oxidation products.

Comparative Analytical Techniques

The results of IC analysis compare favorably with other analytical methods:

• Gas Chromatography-Mass Spectrometry (GC-MS)

• High-Performance Liquid Chromatography (HPLC)

Industrial Production and Purification

The transition from laboratory synthesis to industrial production involves several challenges and specialized techniques.

Purification Methods

After the oxidation reaction, several methods can be employed to purify xylaric acid and prepare its disodium salt:

Traditional Methods

• Neutralization with hydroxide solution followed by salt separation

• Alternating distillation and dilution (time and energy-consuming)

• Use of 2-propanol to destroy residual nitric acid (results in acetone contamination)

Advanced Techniques

Recent developments in purification include:

• Nanofiltration to separate inorganic nitrates from organic acid salts

• Diffusion dialysis, providing approximately 90% removal of nitrates with minimal loss of organic products

• Distillation to recover bulk acid followed by pH adjustment and filtration

Future Perspectives

The ongoing research and development surrounding Xylaric Acid Disodium Salt points to several promising future directions.

Sustainable Production Pathways

Future research may focus on:

• Developing more efficient catalytic systems for direct aerobic oxidation

• Exploring enzymatic routes for more selective conversion

• Scaling up production processes to make the compound more economically viable

Expanded Applications

Potential future applications include:

• Development of novel biodegradable materials with specialized properties

• Exploration of the compound's potential in pharmaceutical applications

• Integration into circular economy approaches for biomass utilization

Biorefinery Integration

As a product that can be derived from lignocellulosic biomass, Xylaric Acid Disodium Salt has potential for integration into biorefinery processes, where multiple value-added products are produced from renewable biomass feedstocks. The easy extraction of its precursor, xylose, from lignocellulosic biomass makes it particularly attractive for sustainable production systems.